molecular formula C16H21N5O2 B6456542 3-cyclopropyl-1-[1-(4-methylpyrimidin-2-yl)piperidin-4-yl]imidazolidine-2,4-dione CAS No. 2549011-84-7

3-cyclopropyl-1-[1-(4-methylpyrimidin-2-yl)piperidin-4-yl]imidazolidine-2,4-dione

Cat. No. B6456542
CAS RN: 2549011-84-7
M. Wt: 315.37 g/mol
InChI Key: BKFFJMBIGDXRCF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-cyclopropyl-1-[1-(4-methylpyrimidin-2-yl)piperidin-4-yl]imidazolidine-2,4-dione is a useful research compound. Its molecular formula is C16H21N5O2 and its molecular weight is 315.37 g/mol. The purity is usually 95%.
The exact mass of the compound 3-cyclopropyl-1-[1-(4-methylpyrimidin-2-yl)piperidin-4-yl]imidazolidine-2,4-dione is 315.16952493 g/mol and the complexity rating of the compound is 487. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 3-cyclopropyl-1-[1-(4-methylpyrimidin-2-yl)piperidin-4-yl]imidazolidine-2,4-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-cyclopropyl-1-[1-(4-methylpyrimidin-2-yl)piperidin-4-yl]imidazolidine-2,4-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimalarial Activity

This compound has been evaluated for its antimalarial potential. In a study, fourteen synthetic 1,4-disubstituted piperidines were tested against both chloroquine-sensitive (3D7) and resistant (Dd2) strains of Plasmodium falciparum. Notably, eight compounds exhibited high activity, with IC50 values between 1 and 5 μg/mL. Among these, three alcohol analogues—1-(4-fluorobenzyl)piperidin-4-yl [4-fluorophenyl] methanol, 1-(3,4-dichlorobenzyl)piperidin-4-yl [4-fluorophenyl] methanol, and 1-(4-bromobenzyl)piperidin-4-yl [4-fluorophenyl] methanol—showed promising results against the resistant strain. The hydroxyl group at C-7’ in these alcohol analogues significantly contributes to their antiplasmodial activity .

PAK4 Inhibition

Additionally, this compound belongs to the class of 2,4-diaminoquinazoline derivatives. These derivatives were designed, synthesized, and evaluated as inhibitors of p21-activated kinase 4 (PAK4). All tested compounds demonstrated significant inhibitory activity against PAK4, with half-maximal inhibitory concentration (IC50) values below 1 μM .

Availability

For scientific research purposes, this compound is available from suppliers such as Life Chemicals Inc. and Benchchem . Researchers can inquire further for detailed information.

properties

IUPAC Name

3-cyclopropyl-1-[1-(4-methylpyrimidin-2-yl)piperidin-4-yl]imidazolidine-2,4-dione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H21N5O2/c1-11-4-7-17-15(18-11)19-8-5-12(6-9-19)20-10-14(22)21(16(20)23)13-2-3-13/h4,7,12-13H,2-3,5-6,8-10H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BKFFJMBIGDXRCF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NC(=NC=C1)N2CCC(CC2)N3CC(=O)N(C3=O)C4CC4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H21N5O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

315.37 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.